Cas no 571169-60-3 (Acetamide, N-[1-(2-nitrophenyl)-3-oxo-3-phenylpropyl]-)

• Product name: Acetamide, N-[1-(2-nitrophenyl)-3-oxo-3-phenylpropyl]-
• CAS No: 571169-60-3
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 1601378
• PubChem ID: 10859915

Acetamide, N-[1-(2-nitrophenyl)-3-oxo-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(2-nitrophenyl)-3-oxo-3-phenylpropyl]-
• N-[1-(2-nitrophenyl)-3-oxo-3-phenylpropyl]acetamide
• CHEMBL1818910
• BDBM50351337
• DTXSID10446218
• 571169-60-3

• Inchi： InChI=1S/C17H16N2O4/c1-12(20)18-15(11-17(21)13-7-3-2-4-8-13)14-9-5-6-10-16(14)19(22)23/h2-10,15H,11H2,1H3,(H,18,20)
• InChI Key： KYFZPEXUTDLNGF-UHFFFAOYSA-N
• SMILES： CC(=O)NC(CC(=O)C1=CC=CC=C1)C2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.11108
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 89.31